Cas no 105491-51-8 (3-(5-Benzylsulfanyl-[1,3,4]oxadiazol-2-yl)-pyridine)

• Product Name: 3-(5-Benzylsulfanyl-[1,3,4]oxadiazol-2-yl)-pyridine
• CAS No: 105491-51-8
• MF: C₁₄H₁₁N₃OS
• MW: 269.321641206741
• CID: 2141678
• Update Time: 2023-08-04

3-(5-Benzylsulfanyl-[1,3,4]oxadiazol-2-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-benzylsulfanyl-[1,3,4]oxadiazol-2-yl)-pyridine
• MLS000527113
• SMR000117587
• Cambridge id 5802920
• cid_9549551
• BDBM68695
• STK863324
• ST50259780
• 2-(phenylmethylthio)-5-(3-pyridyl)-1,3,4-oxadiazole
• 3-[5-(benzylsulfanyl)-1,3,4-oxadiazol-2-yl]pyridine
• 2-(benzylthio)-5-(3-pyridyl)-1,3,4-oxadiazole;hydrochloride
• 2-benzylsulfanyl-5-pyridin-3-yl-1,3,4-oxadiazole;hyd
• 3-(5-Benzylsulfanyl-[1,3,4]oxadiazol-2-yl)-pyridine

• Inchi： 1S/C14H11N3OS/c1-2-5-11(6-3-1)10-19-14-17-16-13(18-14)12-7-4-8-15-9-12/h1-9H,10H2
• InChI Key： JRPLIJNANQAYSD-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=NC=CC=2)O1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 1.9
• Topological Polar Surface Area: 77.1